![molecular formula C23H21F3N2O4S B4021675 N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-[2-(trifluoromethyl)phenyl]alaninamide](/img/structure/B4021675.png)
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-[2-(trifluoromethyl)phenyl]alaninamide
Description
Synthesis Analysis
The synthesis of compounds related to N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide often involves multi-step organic reactions, utilizing techniques such as biomolecular docking, crystal structure analysis, and bioassay studies to refine and validate the synthetic process. For example, Al-Hourani et al. (2020) explored the synthesis and crystal structure of related tetrazole compounds, revealing insights into the synthesis process that could be applicable to the target compound (Al-Hourani et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds similar to N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide is often determined using X-ray crystallography. Such studies provide detailed insights into the spatial arrangement of atoms within the molecule, intermolecular interactions, and the overall geometry, which are crucial for understanding the compound's chemical behavior and reactivity. Liu and Li (2016) developed radical (phenylsulfonyl)methylation reactions that highlight the importance of molecular structure in chemical synthesis (Liu & Li, 2016).
Chemical Reactions and Properties
The chemical reactions and properties of N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide are influenced by its functional groups. Research by Chen et al. (2006) on sulfonated polyimides demonstrates the impact of sulfone and other functional groups on the chemical properties of a compound, providing a basis for understanding similar impacts in our target compound (Chen et al., 2006).
Physical Properties Analysis
The physical properties of a compound like N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide, including solubility, melting point, and crystal structure, are critical for its application in various fields. Insights into these properties can be gleaned from studies on related compounds, such as the work by Grunewald et al. (2005) on tetrahydroisoquinolines, which explored physical properties in the context of inhibitory potency and selectivity (Grunewald et al., 2005).
Future Directions
properties
IUPAC Name |
2-(N-methylsulfonyl-4-phenoxyanilino)-N-[2-(trifluoromethyl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21F3N2O4S/c1-16(22(29)27-21-11-7-6-10-20(21)23(24,25)26)28(33(2,30)31)17-12-14-19(15-13-17)32-18-8-4-3-5-9-18/h3-16H,1-2H3,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTHQAQVYDZYWCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(F)(F)F)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21F3N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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